Cas no 65882-52-2 (2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]-)
65882-52-2 structure
Product Name:2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]-
CAS No:65882-52-2
MF:C11H10N2OS2
MW:250.339899539948
CID:397140
PubChem ID:3718376
Update Time:2025-04-19
2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]-
- 3-benzylsulfanyl-2-cyano-3-sulfanylprop-2-enamide
- DTXSID70395455
- 65882-52-2
- FT-0770105
-
- Inchi: 1S/C11H10N2OS2/c12-6-9(10(13)14)11(15)16-7-8-4-2-1-3-5-8/h1-5,15H,7H2,(H2,13,14)
- InChI Key: CEGBRHVPDVSHBN-UHFFFAOYSA-N
- SMILES: S(C(=C(C#N)C(N)=O)S)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.0236
- Monoisotopic Mass: 250.02345529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 93.2Ų
Experimental Properties
- PSA: 66.88
2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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